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Compound of Interest

Compound Name: Vegfr-2-IN-50

Cat. No.: B15581350

Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This guide provides essential, immediate safety

and logistical information for the handling of Vegfr-2-IN-50, also known as VEGFR2 Kinase

Inhibitor II. The information is based on available safety data sheets, which classify this

compound as a non-hazardous substance. Adherence to standard laboratory safety protocols

is crucial for maintaining a safe research environment.

Personal Protective Equipment and Safety
Measures
While Vegfr-2-IN-50 is not classified as a hazardous substance, observing good laboratory

practices and using appropriate personal protective equipment (PPE) is a fundamental aspect

of safe laboratory operations.

Recommended Personal Protective Equipment
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PPE Category Item Specifications and Use

Eye Protection Safety Glasses

Should be worn at all times in

the laboratory to protect

against splashes or airborne

particles.

Hand Protection Disposable Gloves

Nitrile gloves are

recommended to prevent skin

contact. Gloves should be

inspected before use and

changed regularly, especially if

contaminated.

Body Protection Laboratory Coat

A standard laboratory coat

should be worn to protect

clothing and skin from potential

spills.

Engineering Controls and Hygiene
Control Measure Description

Ventilation

Work in a well-ventilated area. A chemical fume

hood is not strictly required but is good practice

when handling any chemical powder.

Hand Washing

Wash hands thoroughly with soap and water

after handling the compound and before leaving

the laboratory.

Eating and Drinking
Do not eat, drink, or smoke in laboratory areas

where chemicals are handled.

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling Vegfr-2-IN-50 will minimize the risk of exposure and

contamination.
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Experimental Workflow for Handling Vegfr-2-IN-50
Experimental Workflow: Handling Vegfr-2-IN-50

Preparation

Solubilization

Experimentation

Cleanup & Disposal

1. Don PPE
(Lab coat, gloves, safety glasses)

2. Prepare clean work area

3. Weigh the required amount
of Vegfr-2-IN-50

4. Add appropriate solvent
(e.g., DMSO)

5. Mix thoroughly to dissolve

6. Conduct experiment
(e.g., cell culture treatment)

7. Decontaminate work surfaces

8. Dispose of waste
(as per guidelines)

9. Remove and dispose of PPE

10. Wash hands thoroughly
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Caption: A step-by-step workflow for the safe handling of Vegfr-2-IN-50 in a laboratory setting.

Disposal Plan
Proper disposal of chemical waste is essential for environmental protection and laboratory

safety. As a non-hazardous substance, the disposal of Vegfr-2-IN-50 and its containers should

follow standard laboratory procedures for non-regulated chemical waste.

Step-by-Step Disposal Guidance
Solid Waste:

Place small quantities of unused Vegfr-2-IN-50 powder in a designated, labeled container

for non-hazardous solid chemical waste.

Do not dispose of solid chemical waste in the regular trash.

Liquid Waste:

Solutions containing Vegfr-2-IN-50 should be collected in a clearly labeled container for

non-hazardous aqueous or solvent waste, depending on the solvent used.

Do not pour chemical solutions down the drain unless explicitly permitted by your

institution's environmental health and safety (EHS) office.

Empty Containers:

Ensure containers are fully empty.

Rinse the empty container with a suitable solvent (e.g., the solvent used for solubilization).

Collect the rinsate as chemical waste.

Deface the original label to prevent misuse.

Dispose of the rinsed, defaced container in the appropriate laboratory glass or plastic

recycling bin, or as directed by your institution's waste management guidelines.

Contaminated Materials:
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Dispose of contaminated items such as pipette tips, tubes, and gloves in a designated

container for solid laboratory waste.

Always consult and adhere to your institution's specific waste disposal policies and local

regulations.

VEGFR-2 Signaling Pathway
Vegfr-2-IN-50 is an inhibitor of the Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2).

Understanding the signaling pathway it targets is crucial for its application in research. Upon

binding of its ligand, VEGF, VEGFR-2 dimerizes and autophosphorylates, initiating a cascade

of downstream signaling events that promote cell proliferation, survival, and migration.

VEGFR-2 Signaling Pathway
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Click to download full resolution via product page

Caption: An overview of the VEGFR-2 signaling pathway and the inhibitory action of Vegfr-2-
IN-50.[1][2][3][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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